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Compound of Interest

Compound Name: Tetradecanal

Cat. No.: B130844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecanal, also known as myristaldehyde, is a saturated fatty aldehyde with the chemical

formula C₁₄H₂₈O.[1] It is a naturally occurring compound found in various plants, such as

coriander, and is a key metabolite in certain bacteria.[1] This technical guide provides a

comprehensive overview of the physical and chemical properties of Tetradecanal, offering

valuable data and experimental insights for professionals in research, and drug development.

Physical Properties of Tetradecanal
Tetradecanal is a colorless to pale yellow solid at room temperature, with a characteristic fatty,

orris-like odor.[1] Its physical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₁₄H₂₈O [1]

Molecular Weight 212.37 g/mol [1]

Melting Point 23-30 °C [1]

Boiling Point 166 °C @ 24 mmHg [1]

Density 0.8278 g/cm³

Refractive Index 1.441

Solubility

Insoluble in water; soluble in

most organic solvents and

80% alcohol.[1]

Appearance
Colorless to pale yellow solid

or liquid.[1]

Odor
Fatty, waxy, amber, incense,

dry, citrus peel, musk.

Chemical Properties and Reactivity
Tetradecanal exhibits reactivity typical of a long-chain aliphatic aldehyde. The presence of the

carbonyl group makes it susceptible to both oxidation and reduction reactions.

Oxidation: Tetradecanal can be readily oxidized to its corresponding carboxylic acid,

tetradecanoic acid (myristic acid). This reaction can be achieved using various oxidizing

agents.

Reduction: Reduction of the aldehyde group yields the corresponding primary alcohol, 1-

tetradecanol.

Stability: Tetradecanal is sensitive to air, heat, and light, which can promote oxidation.

Therefore, it should be stored in a cool, dark, and inert environment.

Spectral Data
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The following table summarizes the key spectral data for the characterization of Tetradecanal.

Spectral Data Type Key Features Source

Mass Spectrometry (EI-MS)
Major fragments at m/z 82, 67,

68, 44, 56.
[1]

Infrared (IR) Spectroscopy
Characteristic C=O stretching

vibration for an aldehyde.

¹H NMR Spectroscopy

Aldehydic proton signal (δ ~9.7

ppm), signals for methylene

and methyl protons.

[1]

¹³C NMR Spectroscopy

Carbonyl carbon signal (δ

~200 ppm), signals for

aliphatic carbons.

[1]

Experimental Protocols
Detailed methodologies for key experiments related to the physical and chemical properties of

Tetradecanal are provided below.

Determination of Melting Point
Principle: The melting point is determined by heating a small sample of the solid in a capillary

tube and observing the temperature range over which it transitions from a solid to a liquid.[2][3]

[4][5][6]

Procedure:

Ensure the Tetradecanal sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.[4]

Place the capillary tube in a melting point apparatus.

Heat the sample rapidly to about 15°C below the expected melting point.
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Then, decrease the heating rate to approximately 1°C per minute.

Record the temperature at which the first droplet of liquid appears and the temperature at

which the entire sample becomes a clear liquid. This range is the melting point.

Determination of Boiling Point at Reduced Pressure
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

external pressure. For high-boiling point liquids like Tetradecanal, distillation under reduced

pressure is employed to prevent decomposition.[7][8][9][10]

Procedure:

Assemble a vacuum distillation apparatus.

Place a sample of Tetradecanal (approximately 5-10 mL) and a boiling chip in the distillation

flask.

Connect the apparatus to a vacuum pump and reduce the pressure to the desired level (e.g.,

24 mmHg).

Begin heating the distillation flask gently.

Record the temperature at which the liquid boils and a steady stream of distillate is collected.

This temperature is the boiling point at the recorded pressure.

Determination of Solubility (Shake-Flask Method)
Principle: The shake-flask method is a standard procedure to determine the equilibrium

solubility of a substance in a given solvent.[11][12][13][14][15]

Procedure:

Add an excess amount of solid Tetradecanal to a known volume of the solvent (e.g., water,

ethanol) in a sealed flask.

Agitate the flask at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached.
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Allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant.

Determine the concentration of Tetradecanal in the supernatant using a suitable analytical

method, such as gas chromatography (GC) or high-performance liquid chromatography

(HPLC).

Synthesis of Tetradecanal by Oxidation of 1-
Tetradecanol
Principle: Primary alcohols can be oxidized to aldehydes using mild oxidizing agents like

Pyridinium Chlorochromate (PCC).[16][17][18][19]

Procedure:

In a round-bottom flask, dissolve 1-tetradecanol in an anhydrous solvent such as

dichloromethane.

Add Pyridinium Chlorochromate (PCC) to the solution while stirring.

Allow the reaction to proceed at room temperature, monitoring its progress by thin-layer

chromatography (TLC).

Upon completion, dilute the reaction mixture with a suitable solvent like diethyl ether and

filter it through a pad of silica gel to remove the chromium byproducts.

Evaporate the solvent from the filtrate to obtain crude Tetradecanal, which can be further

purified by column chromatography.

Signaling Pathway and Experimental Workflows
Bacterial Bioluminescence Signaling Pathway
Tetradecanal is a key substrate in the light-emitting reaction of bioluminescent bacteria, such

as Vibrio fischeri.[20][21][22][23][24] The pathway involves the oxidation of Tetradecanal and

reduced flavin mononucleotide (FMNH₂) by the enzyme luciferase, resulting in the emission of

light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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